Cas no 90547-04-9 (1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one)

• Product Name: 1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one
• CAS No: 90547-04-9
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 2812406
• PubChem ID: 13215645
• Update Time: 2025-04-21

1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Diethoxy-5-propylphenyl)ethan-1-one
• 90547-04-9
• DTXSID90528849

• Inchi： 1S/C15H22O3/c1-5-8-12-9-13(11(4)16)15(18-7-3)10-14(12)17-6-2/h9-10H,5-8H2,1-4H3
• InChI Key： OBYSBCCKOVLDGY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C(C)=O)=CC=1CCC)OCC

Computed Properties

• Exact Mass: 250.15689456Da
• Monoisotopic Mass: 250.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų